3-Hydroxy-12-oleanene-23,28-dioic acid
3-Hydroxy-12-oleanene-23,28-dioic acid
Brand Name:
Vulcanchem
CAS No.:
226562-47-6
VCID:
VC0105303
InChI:
InChI=1S/C30H46O5/c1-25(2)13-15-30(24(34)35)16-14-27(4)18(19(30)17-25)7-8-20-26(3)11-10-22(31)29(6,23(32)33)21(26)9-12-28(20,27)5/h7,19-22,31H,8-17H2,1-6H3,(H,32,33)(H,34,35)/t19-,20-,21?,22?,26-,27-,28-,29?,30+/m1/s1
SMILES:
CC1(CCC2(CCC3(C(=CCC4C3(CCC5C4(CCC(C5(C)C(=O)O)O)C)C)C2C1)C)C(=O)O)C
Molecular Formula:
C30H46O5
Molecular Weight:
486.693
3-Hydroxy-12-oleanene-23,28-dioic acid
CAS No.: 226562-47-6
Reference Standards
VCID: VC0105303
Molecular Formula: C30H46O5
Molecular Weight: 486.693
| CAS No. | 226562-47-6 |
|---|---|
| Product Name | 3-Hydroxy-12-oleanene-23,28-dioic acid |
| Molecular Formula | C30H46O5 |
| Molecular Weight | 486.693 |
| IUPAC Name | (6aR,6bS,8aS,12aR,14aR,14bR)-3-hydroxy-4,6a,6b,11,11,14b-hexamethyl-1,2,3,4a,5,6,7,8,9,10,12,12a,14,14a-tetradecahydropicene-4,8a-dicarboxylic acid |
| Standard InChI | InChI=1S/C30H46O5/c1-25(2)13-15-30(24(34)35)16-14-27(4)18(19(30)17-25)7-8-20-26(3)11-10-22(31)29(6,23(32)33)21(26)9-12-28(20,27)5/h7,19-22,31H,8-17H2,1-6H3,(H,32,33)(H,34,35)/t19-,20-,21?,22?,26-,27-,28-,29?,30+/m1/s1 |
| Standard InChIKey | PAIBKVQNJKUVCE-QPHRCCSXSA-N |
| SMILES | CC1(CCC2(CCC3(C(=CCC4C3(CCC5C4(CCC(C5(C)C(=O)O)O)C)C)C2C1)C)C(=O)O)C |
| Appearance | Powder |
| PubChem Compound | 71307355 |
| Last Modified | Nov 17 2021 |
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